Cas no 1803835-69-9 (6-Phenyl-5-(trifluoromethyl)nicotinaldehyde)
1803835-69-9 structure
Product Name:6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
CAS No:1803835-69-9
MF:C13H8F3NO
MW:251.20393371582
CID:4907290
Update Time:2023-08-21
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
-
- Inchi： 1S/C13H8F3NO/c14-13(15,16)11-6-9(8-18)7-17-12(11)10-4-2-1-3-5-10/h1-8H
- InChI Key： YPBTWWPBMJRDPL-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C=O)=CN=C1C1C=CC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 287
- XLogP3: 2.9
- Topological Polar Surface Area: 30
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003957-250mg |
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde |
1803835-69-9 | 95% | 250mg |
$999.60 | 2022-04-02 | |
| Alichem | A029003957-500mg |
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde |
1803835-69-9 | 95% | 500mg |
$1,735.55 | 2022-04-02 | |
| Alichem | A029003957-1g |
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde |
1803835-69-9 | 95% | 1g |
$2,808.15 | 2022-04-02 |
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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